Cas no 93878-26-3 ([1,1'-Biphenyl]-2,2'-dicarboxylic acid, 6,6'-dimethyl-, dimethyl ester)
93878-26-3 structure
Product Name:[1,1'-Biphenyl]-2,2'-dicarboxylic acid, 6,6'-dimethyl-, dimethyl ester
CAS No:93878-26-3
MF:C18H18O4
MW:298.333125591278
CID:752478
PubChem ID:13924926
Update Time:2025-04-19
[1,1'-Biphenyl]-2,2'-dicarboxylic acid, 6,6'-dimethyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2,2'-dicarboxylic acid, 6,6'-dimethyl-, dimethyl ester
- methyl 2-(2-methoxycarbonyl-6-methylphenyl)-3-methylbenzoate
- AE-641/03232045
- 93878-26-3
- dimethyl 6,6'-dimethyl[1,1'-biphenyl]-2,2'-dicarboxylate
- DTXSID60552570
-
- Inchi: 1S/C18H18O4/c1-11-7-5-9-13(17(19)21-3)15(11)16-12(2)8-6-10-14(16)18(20)22-4/h5-10H,1-4H3
- InChI Key: NOHJRMLZYSJAHN-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CC(C)=C1C1C(C(=O)OC)=CC=CC=1C)=O
Computed Properties
- Exact Mass: 298.12050905g/mol
- Monoisotopic Mass: 298.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 52.6Ų
[1,1'-Biphenyl]-2,2'-dicarboxylic acid, 6,6'-dimethyl-, dimethyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
93878-26-3 ([1,1'-Biphenyl]-2,2'-dicarboxylic acid, 6,6'-dimethyl-, dimethyl ester) Related Products
- 114772-34-8(Methyl 2-(p-Tolyl)benzoate)
- 6050-13-1(Diphenic anhydride)
- 5807-64-7([1,1'-Biphenyl]-2,2'-dicarboxylicacid, 2,2'-dimethyl ester)
- 5807-65-8(Diethyl biphenyl 2,2'-dicarboxylate)
- 4741-53-1(Tetraphenylphthalic anhydride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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